The Core Mechanism of Action of Neladenoson Dalanate: An In-depth Technical Guide
The Core Mechanism of Action of Neladenoson Dalanate: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Neladenoson dalanate is a novel, orally bioavailable prodrug of neladenoson, a potent and selective partial agonist for the adenosine A1 receptor (A1AR). Developed for the potential treatment of chronic heart failure, its mechanism centers on the nuanced activation of A1ARs, aiming to harness their cardioprotective effects while mitigating the adverse effects associated with full agonists. This technical guide provides a comprehensive overview of the core mechanism of action of neladenoson, detailing its molecular interactions, downstream signaling pathways, and pharmacological profile. Quantitative data from preclinical and clinical studies are summarized, and detailed experimental protocols for key assays are provided. Visualizations of signaling pathways and experimental workflows are included to facilitate a deeper understanding of this compound for research and drug development professionals.
Introduction
Adenosine is an endogenous nucleoside that plays a critical role in cardiovascular homeostasis by activating four G protein-coupled receptor subtypes: A1, A2A, A2B, and A3. The adenosine A1 receptor, in particular, has been a long-standing target for cardiovascular therapies due to its involvement in mediating cardioprotective effects against ischemic injury.[1][2] However, the clinical development of full A1AR agonists has been hampered by a narrow therapeutic window, with on-target side effects such as bradycardia, atrioventricular (AV) block, and sedation.[2]
Neladenoson was developed as a partial A1AR agonist to overcome these limitations.[2] By eliciting a submaximal receptor response, it aims to provide therapeutic benefits without the pronounced side effects of full agonists.[1][2] To improve its pharmaceutical properties, neladenoson is administered as the dipeptide ester prodrug, neladenoson dalanate, which enhances solubility and oral absorption.[2][3]
Prodrug Conversion and Chemical Structures
Neladenoson dalanate is the L-alanyl-L-alanine ester of neladenoson. Following oral administration, it is hydrolyzed by esterases to release the active moiety, neladenoson.[3]
The chemical structures of neladenoson dalanate and neladenoson are depicted below.
(Image of the chemical structures of neladenoson dalanate and neladenoson would be placed here if image generation were supported.)
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Neladenoson Dalanate: C₃₅H₃₄ClN₇O₄S₂[4]
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Neladenoson: (Active form)
Molecular Mechanism of Action
Partial Agonism at the Adenosine A1 Receptor
Neladenoson acts as a partial agonist at the human adenosine A1 receptor. This means that while it binds to and activates the receptor, it elicits a response that is lower than that of the endogenous full agonist, adenosine. This property is crucial for its intended therapeutic profile, providing a balance between efficacy and safety.
Signaling Pathway
The adenosine A1 receptor is a Gi/o protein-coupled receptor. Upon activation by neladenoson, the following signaling cascade is initiated:
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G Protein Activation: Neladenoson binding to the A1AR induces a conformational change, leading to the activation of the associated heterotrimeric Gi/o protein. The Gαi/o subunit dissociates from the Gβγ dimer.
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Inhibition of Adenylyl Cyclase: The activated Gαi/o subunit directly inhibits the enzyme adenylyl cyclase.
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Reduction of cAMP Levels: The inhibition of adenylyl cyclase results in a decrease in the intracellular concentration of the second messenger, cyclic adenosine monophosphate (cAMP).
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Downstream Effects: Reduced cAMP levels lead to decreased activity of protein kinase A (PKA), which in turn modulates the phosphorylation state and activity of various downstream effector proteins involved in cardiac function.
Preclinical studies also suggest that neladenoson's signaling is biased away from the Ca2+ influx pathway relative to the cAMP pathway, which may contribute to its improved safety profile compared to full agonists.[5]
Pharmacological Profile: Quantitative Data
The following tables summarize the key quantitative data for neladenoson.
Table 1: In Vitro Receptor Binding and Functional Activity
| Parameter | Receptor | Species | Value | Reference |
| EC₅₀ | Adenosine A1 | Not Specified | 0.1 nM | [6] |
EC₅₀ (Half maximal effective concentration) is a measure of the concentration of a drug that induces a response halfway between the baseline and maximum after a specified exposure time.
Preclinical and Clinical Efficacy
Preclinical studies in animal models of heart failure demonstrated that neladenoson has beneficial effects on cardiac function.[7] However, in Phase IIb clinical trials (PANTHEON and PANACHE) in patients with chronic heart failure with both reduced and preserved ejection fraction, neladenoson did not show a dose-dependent favorable effect on the primary endpoints of cardiac structure and function.[7][8]
Table 2: Summary of PANTHEON Clinical Trial Results (HFrEF)
| Endpoint | Dosage Groups (mg) | Placebo | 5 | 10 | 20 | 30 | 40 |
| Change in LVEF (%) | 20 weeks | No significant dose-effect observed | |||||
| Change in NT-proBNP (ng/L) | 20 weeks | No significant dose-effect observed |
LVEF: Left Ventricular Ejection Fraction; NT-proBNP: N-terminal pro-B-type natriuretic peptide.
Table 3: Summary of PANACHE Clinical Trial Results (HFpEF)
| Endpoint | Dosage Groups (mg) | Placebo | 5 | 10 | 20 | 30 | 40 |
| Change in 6-min walk test (m) | 20 weeks | 0.2 | 19.4 | 29.4 | 13.8 | 16.3 | 13.0 |
No significant dose-response relationship was detected for the change in exercise capacity.[6]
Experimental Protocols
Radioligand Binding Assay for Adenosine A1 Receptor
This protocol is a representative method for determining the binding affinity of a compound like neladenoson to the A1AR.
Methodology:
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Membrane Preparation: Cell membranes from a cell line stably expressing the human adenosine A1 receptor (e.g., CHO-K1 or HEK293 cells) are prepared by homogenization and centrifugation.
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Assay Buffer: A suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4) is used for all dilutions.
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Incubation: In a 96-well plate, the following are added:
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Cell membranes (typically 20-50 µg of protein).
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A fixed concentration of a selective A1AR radioligand antagonist (e.g., [³H]DPCPX).
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Varying concentrations of the test compound (neladenoson) or vehicle for total binding, and a high concentration of a non-labeled A1AR antagonist (e.g., XAC) for non-specific binding.
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Incubation Conditions: The plate is incubated for a defined period (e.g., 60-90 minutes) at a specific temperature (e.g., room temperature or 25°C) to allow binding to reach equilibrium.
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Separation: The reaction is terminated by rapid filtration through a glass fiber filter plate, which traps the membranes with bound radioligand while allowing the unbound radioligand to pass through. The filters are then washed with ice-cold assay buffer.
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Quantification: The filter plate is dried, and a scintillation cocktail is added to each well. The radioactivity retained on the filters is then counted using a scintillation counter.
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Data Analysis: The specific binding is calculated by subtracting the non-specific binding from the total binding. The data are then analyzed using non-linear regression to determine the IC₅₀ (the concentration of neladenoson that inhibits 50% of the specific radioligand binding). The Ki (binding affinity) is then calculated from the IC₅₀ using the Cheng-Prusoff equation.
cAMP Functional Assay
This protocol outlines a method to measure the effect of neladenoson on cAMP levels, confirming its functional activity at the A1AR.
Methodology:
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Cell Culture: Whole cells expressing the A1AR are seeded in a 96-well plate and cultured overnight.
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Pre-treatment: The cell culture medium is replaced with a stimulation buffer, and the cells are pre-treated with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent the degradation of cAMP.
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Compound Addition: Varying concentrations of neladenoson are added to the wells.
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Stimulation: The cells are then stimulated with a known adenylyl cyclase activator (e.g., forskolin) to induce cAMP production.
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Incubation: The plate is incubated for a specific time (e.g., 15-30 minutes) at 37°C.
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Cell Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is measured using a commercially available cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based kits).
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Data Analysis: The results are plotted as cAMP concentration versus neladenoson concentration, and the EC₅₀ value (the concentration of neladenoson that produces 50% of its maximal inhibition of forskolin-stimulated cAMP production) is determined using non-linear regression.
Conclusion
Neladenoson dalanate represents a targeted approach to modulate the adenosine A1 receptor for potential therapeutic benefit in chronic heart failure. Its core mechanism of action as a partial A1AR agonist is well-defined, leading to the inhibition of adenylyl cyclase and a reduction in intracellular cAMP levels. While preclinical studies were promising, the translation to clinical efficacy in Phase IIb trials was not demonstrated for the selected endpoints. The detailed mechanistic and pharmacological data presented in this guide provide a comprehensive foundation for researchers and drug development professionals to understand the properties of neladenoson and to inform future research in the field of adenosine receptor modulation.
References
- 1. researchgate.net [researchgate.net]
- 2. Neladenoson Bialanate Hydrochloride: A Prodrug of a Partial Adenosine A1 Receptor Agonist for the Chronic Treatment of Heart Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Neladenoson dalanate | CAS#:1239309-58-0 | Chemsrc [chemsrc.com]
- 4. GSRS [precision.fda.gov]
- 5. Pharmacological Insights Into Safety and Efficacy Determinants for the Development of Adenosine Receptor Biased Agonists in the Treatment of Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Neladenoson dalanate |CAS:1239309-58-0 Probechem Biochemicals [probechem.com]
- 7. Safety and efficacy of the partial adenosine A1 receptor agonist neladenoson bialanate in patients with chronic heart failure with reduced ejection fraction: a phase IIb, randomized, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Pharmacological Insights into Safety and Efficacy Determinants for the Development of Adenosine Receptor Biased Agonists in the Treatment of Heart Failure - preLights [prelights.biologists.com]
